Cas no 2055779-20-7 (3,5-Isothiazoledicarboxylic acid, 4-iodo-, 5-methyl ester)

• Product Name: 3,5-Isothiazoledicarboxylic acid, 4-iodo-, 5-methyl ester
• CAS No: 2055779-20-7
• MF: C₆H₄INO₄S
• MW: 313.069732666016
• CID: 5413070
• Update Time: 2025-06-09

3,5-Isothiazoledicarboxylic acid, 4-iodo-, 5-methyl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Isothiazoledicarboxylic acid, 4-iodo-, 5-methyl ester

• Inchi： 1S/C6H4INO4S/c1-12-6(11)4-2(7)3(5(9)10)8-13-4/h1H3,(H,9,10)
• InChI Key： ZVLBPQKFJTWDJT-UHFFFAOYSA-N
• SMILES： S1C(C(OC)=O)=C(I)C(C(O)=O)=N1

Additional information on 3,5-Isothiazoledicarboxylic acid, 4-iodo-, 5-methyl ester

Comprehensive Overview of 3,5-Isothiazoledicarboxylic acid, 4-iodo-, 5-methyl ester (CAS No. 2055779-20-7)

3,5-Isothiazoledicarboxylic acid, 4-iodo-, 5-methyl ester (CAS No. 2055779-20-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features an isothiazole core, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. This structure is further functionalized with an iodo substituent at the 4-position and a methyl ester group at the 5-position, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery and material science, given its ability to participate in cross-coupling reactions and other transformative chemical processes.

In recent years, the demand for heterocyclic compounds like 3,5-Isothiazoledicarboxylic acid, 4-iodo-, 5-methyl ester has surged, driven by advancements in medicinal chemistry and catalysis. The compound's iodo group is especially valuable for palladium-catalyzed reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex molecular architectures. This aligns with the growing trend of green chemistry, where researchers seek efficient, atom-economical methods to minimize waste. Additionally, the methyl ester moiety offers flexibility for further derivatization, enabling the synthesis of amides, acids, or other esters, which are critical in developing bioactive molecules.

The compound's relevance extends to agrochemical innovation, where isothiazole derivatives are explored for their pesticidal and herbicidal properties. With increasing global focus on sustainable agriculture, 3,5-Isothiazoledicarboxylic acid, 4-iodo-, 5-methyl ester could play a role in designing next-generation crop protection agents. Its structural motifs are also being investigated in material science, particularly for developing organic semiconductors and photovoltaic materials, addressing the urgent need for renewable energy solutions.

From a synthetic chemistry perspective, the compound's stability and reactivity make it a valuable tool for high-throughput screening and combinatorial chemistry. Laboratories often query its synthesis protocols, purification methods, and spectroscopic data (e.g., NMR, IR, and MS), reflecting the broader interest in characterization techniques for complex molecules. Furthermore, its CAS No. 2055779-20-7 serves as a unique identifier in chemical databases, facilitating accurate literature searches and patent reviews.

As the scientific community continues to explore multifunctional heterocycles, 3,5-Isothiazoledicarboxylic acid, 4-iodo-, 5-methyl ester stands out for its adaptability and potential across diverse fields. Whether in drug development, catalysis, or advanced materials, this compound exemplifies the intersection of innovation and practicality, answering key questions in modern chemistry while paving the way for future breakthroughs.